Cas no 1014-60-4 (1,3-Di-tert-butylbenzene)

• Product Name: 1,3-Di-tert-butylbenzene
• CAS No: 1014-60-4
• MF: C₁₄H₂₂
• MW: 190.324484348297
• MDL: MFCD00008830
• CID: 83313
• PubChem ID: 87568858
• Update Time: 2025-08-05

1,3-Di-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Di-tert-butylbenzene
• 1,3-ditert-butylbenzene
• 1,3-Di-t-butylbenzene
• m-Di-tert-butylbenzene
• 1,3-tert-dibutylbenzene
• Benzene, m-di-tert-butyl-
• 1,3-Ditertiarybutylbenzene
• 1,3-bis(1,1-dimethylethyl)benzene
• 1,3-bis-(1,1-dimethylethyl)-benzene
• 1,3-DI-TERT-BUTYLBENZENE 99%
• Benzene, 1,3-bis(1,1-dimethylethyl)-
• ILNDSSCEZZFNGE-UHFFFAOYSA-N
• NSC243654
• 1,3-ditert-butyl-benzene
• 1,3-di-tert-butyl-benzene
• 1,3-bis(tert-butyl)benzene
• Benz
• FT-0708280
• Benzene,3-bis(1,1-dimethylethyl)-
• D2431
• 1,3-di-tert-butyl benzene
• NSC-243654
• ?1,3-DI-TERT-BUTYLBENZENE
• CHEBI:88865
• SY010278
• BAA01460
• CS-0154912
• C71072
• NS00002587
• MFCD00008830
• 1014-60-4
• DTXSID80143904
• 1,3-Di-tert-butylbenzene, 97%
• Q27160875
• J-000394
• AKOS015889123
• AS-62564
• NSC 243654
• InChI=1/C14H22/c1-13(2,3)11-8-7-9-12(10-11)14(4,5)6/h7-10H,1-6H
• DTXCID8066395
• 1,3-Ditert-butylbenzene Solution in Methanol, 1000mug/mL
• 1ST166455
• 1ST166455-1000

• MDL： MFCD00008830
• Inchi： 1S/C14H22/c1-13(2,3)11-8-7-9-12(10-11)14(4,5)6/h7-10H,1-6H3
• InChI Key： ILNDSSCEZZFNGE-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 190.17200
• Monoisotopic Mass: 190.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.859 g/mL at 25 °C(lit.)
• Melting Point: 10-11 °C (lit.)
• Boiling Point: 106-107 °C/18 mmHg(lit.)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Refractive Index: n20/D 1.488(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 4.28160
• Solubility: Not determined

1,3-Di-tert-butylbenzene Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1992
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,3-Di-tert-butylbenzene

1,3-Di-tert-butylbenzene (CAS No. 1014-60-4): An Overview of Its Properties, Applications, and Recent Research

1,3-Di-tert-butylbenzene (CAS No. 1014-60-4) is a versatile organic compound with a unique structure and a wide range of applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its aromatic ring substituted with two tert-butyl groups at the 1 and 3 positions. The tert-butyl groups provide significant steric hindrance, which influences the compound's chemical and physical properties.

The molecular formula of 1,3-Di-tert-butylbenzene is C₁₄H₂₀, and its molecular weight is approximately 188.30 g/mol. The compound is a colorless liquid at room temperature with a characteristic aromatic odor. It is insoluble in water but highly soluble in organic solvents such as ethanol, acetone, and toluene. These solubility properties make it an excellent candidate for use in various chemical reactions and processes.

In terms of its physical properties, 1,3-Di-tert-butylbenzene has a boiling point of around 257°C and a melting point of approximately -25°C. Its density is about 0.87 g/cm³ at 20°C. The compound's high boiling point and low melting point make it suitable for applications that require thermal stability.

1,3-Di-tert-butylbenzene has been extensively studied for its potential applications in the synthesis of advanced materials and pharmaceutical intermediates. One of the key areas of research is its use as a precursor in the synthesis of polymers and copolymers. The tert-butyl groups provide steric protection, which can be crucial in controlling the polymerization process and influencing the final properties of the polymer.

Recent studies have also explored the use of 1,3-Di-tert-butylbenzene in the development of new pharmaceuticals. For instance, researchers at the University of California have investigated its potential as a scaffold for designing novel drugs with improved bioavailability and reduced side effects. The tert-butyl groups can enhance the lipophilicity of drug molecules, making them more suitable for crossing biological membranes.

In addition to its applications in materials science and pharmaceuticals, 1,3-Di-tert-butylbenzene has been used as a model compound in theoretical studies to understand the effects of steric hindrance on chemical reactivity. Computational chemistry methods have been employed to predict the behavior of this compound under various reaction conditions, providing valuable insights into its reactivity patterns.

The environmental impact of 1,3-Di-tert-butylbenzene has also been a topic of interest. Studies have shown that it has low toxicity and is biodegradable under certain conditions. However, proper handling and disposal practices are still recommended to minimize any potential environmental risks.

In conclusion, 1,3-Di-tert-butylbenzene (CAS No. 1014-60-4) is a valuable compound with a wide range of applications due to its unique chemical structure and properties. Ongoing research continues to uncover new uses and improve our understanding of this versatile organic molecule.